Cas no 868218-80-8 (3-({1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 868218-80-8
• MF: C₁₉H₁₇N₃O₂S₂
• MW: 383.487181425095
• CID: 6088567
• PubChem ID: 2148819
• Update Time: 2025-06-12

3-({1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• 3-[(1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazol-2-yl)sulfanylmethyl]pyridine
• 3-({[1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• REGID_for_CID_2148819
• SR-01000015451
• F1804-0272
• HMS2600P03
• SR-01000015451-1
• 3-(((1-(naphthalen-2-ylsulfonyl)-4,5-dihydro-1H-imidazol-2-yl)thio)methyl)pyridine
• 868218-80-8
• AKOS024609788
• SMR000324717
• MLS000680086
• CHEMBL1500343

• Inchi： 1S/C19H17N3O2S2/c23-26(24,18-8-7-16-5-1-2-6-17(16)12-18)22-11-10-21-19(22)25-14-15-4-3-9-20-13-15/h1-9,12-13H,10-11,14H2
• InChI Key： VVGBAVHCIBTZMB-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CSC1N(S(C2=CC=C3C(=C2)C=CC=C3)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 383.07621914g/mol
• Monoisotopic Mass: 383.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Additional information on 3-({1-(naphthalene-2-sulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Introduction to 3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine and Its Significance in Modern Chemical Research

3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, identified by its CAS number 868218-80-8, represents a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its intricate molecular structure, has opened new avenues for exploration in drug discovery and molecular interactions. The presence of both naphthalene-2-sulfonyl and 1H-imidazol-2-ylsulfanyl moieties suggests a unique set of chemical properties that make it a promising candidate for further study.

The naphthalene-2-sulfonyl group is known for its ability to enhance binding affinity and stability in molecular complexes, making it a valuable component in the design of bioactive molecules. This feature is particularly relevant in the context of developing novel therapeutic agents where precise molecular interactions are crucial. The pyridine ring, another key structural element, is widely recognized for its role in medicinal chemistry due to its versatility in forming hydrogen bonds and participating in various coordination interactions.

The compound's unique structure also positions it as a potential scaffold for developing new classes of drugs. Recent studies have highlighted the importance of heterocyclic compounds in drug design, and 3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine exemplifies this trend. Researchers have been exploring its potential applications in treating various diseases by leveraging its structural features to interact with biological targets.

In the realm of chemical biology, this compound has shown promise in modulating enzyme activity and receptor binding. The 1H-imidazol-2-ylsulfanyl group, in particular, has been implicated in enhancing the solubility and bioavailability of drug candidates, which is a critical factor in their development. Furthermore, the combination of these functional groups suggests that 3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine could exhibit multiple modes of action, increasing its therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine for their biological activity. These tools have allowed researchers to predict how the compound might interact with target proteins and enzymes, providing valuable insights into its potential pharmacological effects. This approach has accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of 3-({1-(naphthalene-2-sulfonyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process requires careful optimization to ensure high yields and purity, which are essential for subsequent biological testing. The use of advanced synthetic techniques has not only improved the efficiency of producing this compound but also opened up possibilities for modifying its structure to enhance its properties.

Ongoing research is exploring the pharmacokinetic properties of 3-(naphthalene-sulfonyl-dihydroHimidazol-2-ylsulfanyl}methylpyridine. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, which could make it an attractive option for further development.

The future prospects of 3-(naphthalene-sulfonyl-dihydroHimidazol-2-ylsulfanyl}methylpyridine) are promising given its unique structure and potential applications. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one are likely to play a significant role in addressing unmet medical needs. The integration of cutting-edge computational methods with traditional experimental approaches will further enhance our ability to harness the full potential of such molecules.